Cas no 1804698-04-1 (3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine
• CAS No: 1804698-04-1
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• CID: 4853834
• Update Time: 2025-06-13

3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C6H4ClF3N2/c7-3-1-2(8)4(11)5(12-3)6(9)10/h1,6H,11H2
• InChI Key： XQHSFDOYFFGWEH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(F)F)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine

Comprehensive Overview of 3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine (CAS No. 1804698-04-1)

3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine (CAS No. 1804698-04-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This fluorinated pyridine derivative is characterized by its unique molecular structure, which includes amino, chloro, difluoromethyl, and fluoro functional groups. These features make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorine-rich scaffold can enhance metabolic stability and bioavailability.

The compound’s CAS number 1804698-04-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for fluorinated building blocks like 3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine has surged due to their role in developing next-generation therapeutics. For instance, fluorine substitution is a common strategy to improve the pharmacokinetic properties of drug candidates, a topic frequently searched by medicinal chemists on platforms like Google Scholar and PubMed. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecular tweaks can significantly impact efficacy.

From a synthetic perspective, the compound’s chloro and amino groups offer versatile sites for further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly relevant in the context of high-throughput screening and combinatorial chemistry, both of which are hot topics in modern drug development. Additionally, its difluoromethyl moiety has been studied for its potential to modulate electronic and steric properties, a key consideration in the design of enzyme inhibitors and receptor agonists.

Beyond pharmaceuticals, 3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine has applications in agrochemicals, where its structural features could contribute to the development of novel pesticides or herbicides. The fluorine and chlorine atoms in its framework are known to enhance the lipophilicity and binding affinity of agrochemicals, addressing the industry’s need for more efficient and environmentally friendly solutions. This resonates with current searches on green chemistry and sustainable agriculture, reflecting broader societal concerns about environmental impact.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify this compound, ensuring its purity and consistency in research settings. Quality control is a recurring theme in online forums and scientific discussions, underscoring the importance of reliable synthetic protocols and analytical methods for compounds like CAS No. 1804698-04-1.

In summary, 3-Amino-6-chloro-2-(difluoromethyl)-4-fluoropyridine represents a compelling case study in the intersection of structural chemistry and applied science. Its multifaceted utility in drug design and agrochemical innovation positions it as a compound of enduring relevance, particularly in an era dominated by searches for cutting-edge synthetic methodologies and functional materials. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring the frontiers of molecular design.